Cas no 58059-29-3 (3-chloro-6-(4-chlorophenyl)pyridazine)

• Product Name: 3-chloro-6-(4-chlorophenyl)pyridazine
• CAS No: 58059-29-3
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• MDL: MFCD06801340
• CID: 367267
• PubChem ID: 12257502
• Update Time: 2025-04-19

3-chloro-6-(4-chlorophenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3-chloro-6-(4-chlorophenyl)-
• 3-CHLORO-6-(4-CHLOROPHENYL)PYRIDAZINE
• 3-Chloro-6-(4-chloro-phenyl)-pyridazine
• 3-CHLORO-6-(4-CHLOROPHENYL)-PYRIDAZINE
• F1967-0367
• MFCD06801340
• AS-10377
• SY239482
• AKOS005208508
• A869533
• 6-(p-chlorophenyl)-3-chloropyridazine
• 3-(4-chlorophenyl)-6-chloropyridazine
• DTXSID30482734
• 3-chloro-6-(p-chlorophenyl)pyridazine
• EN300-237962
• SCHEMBL256008
• 58059-29-3
• CS-0060234
• ARQKIDKGCMDXKY-UHFFFAOYSA-N
• F52719
• DB-304582
• 3-chloro-6-(4-chlorophenyl)pyridazine

• MDL： MFCD06801340
• Inchi： 1S/C10H6Cl2N2/c11-8-3-1-7(2-4-8)9-5-6-10(12)14-13-9/h1-6H
• InChI Key： ARQKIDKGCMDXKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(N=N1)Cl

Computed Properties

• Exact Mass: 223.99100
• Monoisotopic Mass: 223.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 3.45040

3-chloro-6-(4-chlorophenyl)pyridazine Security Information

• Hazardous Material Identification：